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Compound of Interest

Compound Name: Methoxyacetate

Cat. No.: B1198184 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides immediate and essential safety and logistical

information for handling Methoxyacetate, including detailed operational protocols and disposal

plans to ensure a safe laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Methoxyacetate is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1] It may also be harmful if swallowed and could potentially damage fertility or an

unborn child.[2] Therefore, strict adherence to safety protocols and the use of appropriate

Personal Protective Equipment (PPE) are critical.

Recommended Personal Protective Equipment:
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Protection Type Specific PPE Purpose

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][4][5]

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[3][4][5]

To prevent skin irritation,

dermatitis, and absorption

through the skin.[1][3]

Respiratory Protection

A NIOSH-approved respirator

is necessary if ventilation is

inadequate or when workplace

conditions warrant its use.[3]

To prevent inhalation of vapors

that can cause respiratory tract

irritation, dizziness, or

suffocation.[1][3]

Body Protection

A lab coat, apron, or coveralls.

In case of potential for

significant splashing, a

chemical-resistant suit may be

required.[1][3][6]

To protect the body from

contact with the chemical.

Footwear

Closed-toe shoes, with

protective boots if the situation

requires.[4][6]

To protect feet from spills.

II. Methoxyacetate Properties
Understanding the physical and chemical properties of Methoxyacetate is crucial for safe

handling and storage.
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Property Value

Physical State Liquid[4]

Appearance Clear, colorless liquid[3][4]

Flash Point 35°C (95°F)[3][4]

Boiling Point 132°C[4]

Relative Density 1.05 g/cm³[4]

Hazards

Flammable liquid and vapor.[1][3][4] Causes

skin and eye irritation.[1][3] May cause

respiratory irritation.[1][3]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for

Methoxyacetate.[1]

III. Safe Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1][3]

Wash hands thoroughly after handling.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5]

Use spark-proof tools and explosion-proof equipment.[3][5]

Ground and bond containers when transferring material to prevent static discharge.[1][3][5]

Do not eat, drink, or smoke in areas where Methoxyacetate is handled.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]
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Keep away from incompatible materials such as oxidizing agents, acids, and bases.[3][5]

Store in a designated flammables area.[3]

IV. Emergency Procedures
First Aid:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical attention.[1]

If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water.

If skin irritation occurs, get medical advice.[1][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1][4]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[1]

Spill Response Workflow:
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Methoxyacetate Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Absorb Spilled Material

Collect into a Suitable,
Labeled Disposal Container

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Methoxyacetate spill.
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V. Disposal Plan
Proper disposal of Methoxyacetate and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste Methoxyacetate and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container. Do not mix

with other waste.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. You may be able to burn the chemical in a chemical incinerator equipped

with an afterburner and scrubber system.[4]

Regulatory Compliance: Always consult and adhere to all federal, state, and local

environmental regulations regarding hazardous waste disposal.[3][4][5] Chemical waste

generators must ensure complete and accurate classification of the waste.[3][5]

Container Disposal: Empty containers may retain product residue and can be dangerous. Do

not reuse empty containers. Handle them as you would the product itself and dispose of

them appropriately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to Handling Methoxyacetate: Safety,
Operations, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198184#personal-protective-equipment-for-
handling-methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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